Cas no 1805096-94-9 (2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1805096-94-9
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4836621
• Update Time: 2025-06-11

2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N2O4/c1-4-3-5(13(14)15)7(16-2)12-6(4)17-8(9,10)11/h3H,1-2H3
• InChI Key： PKTFMTMNIOEEPI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC(=C(N=1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2

Additional information on 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine

Professional Introduction to 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1805096-94-9)

2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine, with the CAS number 1805096-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with multiple functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The structural configuration of this compound, characterized by its methoxy, methyl, nitro, and trifluoromethoxy substituents, endows it with unique chemical properties that are exploitable in drug discovery and development.

The significance of 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine lies in its potential applications as a building block for more complex pharmacophores. The presence of electron-withdrawing and electron-donating groups on the pyridine ring influences its reactivity and interaction with biological targets. Specifically, the nitro group can be reduced to an amine, while the trifluoromethoxy group introduces lipophilicity and metabolic stability, which are critical factors in drug design. These attributes make it a valuable candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The compound 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1805096-94-9) is being investigated for its potential role in modulating enzyme activity and receptor binding. Its structural features allow for fine-tuning of pharmacokinetic properties, which is essential for developing drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its utility in synthetic chemistry. The combination of methoxy, methyl, nitro, and trifluoromethoxy groups provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. For instance, the nitro group can be selectively converted into an amine via reduction, allowing for further derivatization into more complex structures. This flexibility makes 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific proteins involved in disease pathways, suggesting its potential as an inhibitor or modulator. These findings align with broader trends in drug discovery, where computational methods are increasingly used to identify promising candidates before experimental validation.

The synthesis of 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1805096-94-9) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and enabling larger-scale applications in research and industry.

In conclusion, 2-Methoxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further. The ongoing exploration of its biological activities and synthetic potential underscores its role as a key intermediate in the quest for novel therapeutic agents.